N-(3-chloro-2-methylphenyl)-4-pyridin-4-yl-1,3-thiazol-2-amine

• IUPAC Name: N-(3-chloro-2-methylphenyl)-4-pyridin-4-yl-1,3-thiazol-2-amine
• InChI: InChI=1S/C15H12ClN3S/c1-10-12(16)3-2-4-13(10)18-15-19-14(9-20-15)11-5-7-17-8-6-11/h2-9H,1H3,(H,18,19)
• InChI Key: KKQVUMCYRRZYOE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1Cl)NC2=NC(=CS2)C3=CC=NC=C3
• Molecular Formula: C15H12ClN3S
• Molecular Weight: 301.8 g/mol

Description

N-(3-chloro-2-methylphenyl)-4-pyridin-4-yl-1,3-thiazol-2-amine is a chemical compound that belongs to the class of thiazole derivatives Thiazole compounds are known for their diverse biological activities and are often used in the development of pharmaceuticals

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(3-chloro-2-methylphenyl)-4-pyridin-4-yl-1,3-thiazol-2-amine typically involves the Hantzsch thiazole synthesis. This method is a reaction between a substituted thiourea and an α-halo ketone in the presence of a solvent like ethanol . The specific precursors used are 3-chloro-2-methylphenylthiourea and 4-fluorophenacyl bromide .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

N-(3-chloro-2-methylphenyl)-4-pyridin-4-yl-1,3-thiazol-2-amine undergoes various chemical reactions, including:

Oxidation: This reaction can introduce oxygen-containing functional groups.

Reduction: This reaction can remove oxygen-containing functional groups or reduce double bonds.

Substitution: This reaction can replace one functional group with another.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Common reducing agents include lithium aluminum hydride and sodium borohydride.

Substitution: Common reagents include halogens and nucleophiles under conditions such as acidic or basic environments.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while reduction may yield amines or alcohols.

Scientific Research Applications

N-(3-chloro-2-methylphenyl)-4-pyridin-4-yl-1,3-thiazol-2-amine has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, including antibacterial and antifungal properties.

Medicine: Investigated for its potential therapeutic effects in treating various diseases.

Industry: Used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-(3-chloro-2-methylphenyl)-4-pyridin-4-yl-1,3-thiazol-2-amine involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets can vary depending on the specific application and context.

Comparison with Similar Compounds

Similar Compounds

• N-(3-chloro-2-methylphenyl)-4-(4-fluorophenyl)-1,3-thiazol-2-amine
• N-(3-chloro-2-methylphenyl)-4-methoxybenzamide

Uniqueness

N-(3-chloro-2-methylphenyl)-4-pyridin-4-yl-1,3-thiazol-2-amine is unique due to its specific substitution pattern and the presence of both pyridine and thiazole rings. This combination of structural features contributes to its distinct chemical and biological properties, making it a valuable compound for research and development.